6-(4-Bromo-3-(hydroxymethyl)phenoxy)nicotinaldehyde

• Molecular Formula: C13H10BrNO3
• Molecular Weight: 308.13 g/mol
• IUPAC Name: 6-[4-bromo-3-(hydroxymethyl)phenoxy]pyridine-3-carbaldehyde
• InChI: InChI=1S/C13H10BrNO3/c14-12-3-2-11(5-10(12)8-17)18-13-4-1-9(7-16)6-15-13/h1-7,17H,8H2
• InChI Key: YCDAOVDFFWHYBD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OC2=NC=C(C=C2)C=O)CO)Br

Description

6-(4-Bromo-3-(hydroxymethyl)phenoxy)nicotinaldehyde is a useful research compound. Its molecular formula is C13H10BrNO3 and its molecular weight is 308.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Coupling reaction of 6-chloronicotinaldehyde (5.4 g, 38.15 mmol) and 4-bromo-3-(hydroxymethyl)phenol (8.15 g, 38.15 mmol) in the presence of K2CO3 (8.5 g, 1.5 eq) in DMF (100 mL) for 2 h at 100° C. under N2 gave the desired 6-(4-bromo-3-(hydroxymethyl)phenoxy)nicotinaldehyde (8.03 g, 26.1 mmol, yield 68.3%) as a white solid after silica gel column purification (hexane:EtOAc=3:1, v/v).